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Compound of Interest

Compound Name: 5-Bromo-6-nitro-1,3-benzodioxole

Cat. No.: B1270917 Get Quote

An In-depth Technical Guide to 5-Bromo-6-nitro-1,3-benzodioxole

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the physical and chemical

properties, experimental protocols, and potential applications of 5-Bromo-6-nitro-1,3-
benzodioxole. This compound serves as a valuable intermediate in the synthesis of various

active pharmaceutical ingredients and specialty chemicals.

Physical and Chemical Properties
5-Bromo-6-nitro-1,3-benzodioxole is a substituted benzodioxole derivative. Its core structure

consists of a benzene ring fused to a dioxole ring, with a bromine atom and a nitro group as

substituents.

Quantitative Data Summary
The key physical and chemical properties of 5-Bromo-6-nitro-1,3-benzodioxole are

summarized in the table below for easy reference and comparison.
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Property Value Source

CAS Number 7748-58-5 [1][2]

Molecular Formula C₇H₄BrNO₄ [1][2][3]

Molecular Weight 246.02 g/mol [2]

Appearance Yellow powder [4]

Melting Point 89 °C [1][3]

Boiling Point
292.0 °C at 760 mmHg

(Predicted)
[1][3]

Density 1.912 g/cm³ (Predicted) [1][3]

Flash Point 130.4 °C [1]

Refractive Index 1.645 [1]

XLogP3 2.60920 [1]

Spectral Data
While specific spectral data sets are not widely published, supplier specifications indicate that

the Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectra conform to the structure of

5-Bromo-6-nitro-1,3-benzodioxole[4].

Experimental Protocols
Synthesis of 5-Bromo-6-nitro-1,3-benzodioxole
A plausible synthetic route to 5-Bromo-6-nitro-1,3-benzodioxole involves the nitration of 5-

bromo-1,3-benzodioxole. The following is a generalized experimental protocol based on

standard aromatic nitration procedures.

Materials:

5-Bromo-1,3-benzodioxole

Concentrated Sulfuric Acid (H₂SO₄)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.echemi.com/products/pid_Rock21049-5-bromo-6-nitrobenzo13dioxole.html
https://file.medchemexpress.com/batch_PDF/HY-W153871/5-Bromo-6-nitro-1-3-benzodioxole-DataSheet-MedChemExpress.pdf
https://www.echemi.com/products/pid_Rock21049-5-bromo-6-nitrobenzo13dioxole.html
https://file.medchemexpress.com/batch_PDF/HY-W153871/5-Bromo-6-nitro-1-3-benzodioxole-DataSheet-MedChemExpress.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8283256.aspx
https://file.medchemexpress.com/batch_PDF/HY-W153871/5-Bromo-6-nitro-1-3-benzodioxole-DataSheet-MedChemExpress.pdf
https://www.myskinrecipes.com/shop/en/benzodioxole-derivatives/87609--5-bromo-6-nitrobenzo-d-13-dioxole.html?SubmitCurrency=1&id_currency=6
https://www.echemi.com/products/pid_Rock21049-5-bromo-6-nitrobenzo13dioxole.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8283256.aspx
https://www.echemi.com/products/pid_Rock21049-5-bromo-6-nitrobenzo13dioxole.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8283256.aspx
https://www.echemi.com/products/pid_Rock21049-5-bromo-6-nitrobenzo13dioxole.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8283256.aspx
https://www.echemi.com/products/pid_Rock21049-5-bromo-6-nitrobenzo13dioxole.html
https://www.echemi.com/products/pid_Rock21049-5-bromo-6-nitrobenzo13dioxole.html
https://www.echemi.com/products/pid_Rock21049-5-bromo-6-nitrobenzo13dioxole.html
https://www.benchchem.com/product/b1270917?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/benzodioxole-derivatives/87609--5-bromo-6-nitrobenzo-d-13-dioxole.html?SubmitCurrency=1&id_currency=6
https://www.benchchem.com/product/b1270917?utm_src=pdf-body
https://www.benchchem.com/product/b1270917?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concentrated Nitric Acid (HNO₃)

Ice

Dichloromethane (CH₂Cl₂) or other suitable organic solvent

Saturated Sodium Bicarbonate solution (NaHCO₃)

Brine

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath, slowly

add concentrated sulfuric acid to 5-bromo-1,3-benzodioxole.

Maintain the temperature below 10 °C while slowly adding a pre-cooled mixture of

concentrated nitric acid and concentrated sulfuric acid dropwise to the reaction mixture.

After the addition is complete, allow the reaction to stir at a controlled temperature (e.g., 0-10

°C) for a specified period, monitoring the reaction progress by Thin Layer Chromatography

(TLC).

Once the reaction is complete, carefully pour the reaction mixture over crushed ice.

Extract the aqueous mixture with a suitable organic solvent such as dichloromethane.

Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.

Purify the crude product by recrystallization or column chromatography to obtain pure 5-
Bromo-6-nitro-1,3-benzodioxole.
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Synthesis Workflow

5-Bromo-1,3-benzodioxole

Nitration Reaction

H₂SO₄, HNO₃

Aqueous Workup
(Ice, Extraction)

Purification
(Recrystallization/Chromatography)

5-Bromo-6-nitro-1,3-benzodioxole

Role as a Chemical Intermediate

Chemical Transformations

Potential Products

5-Bromo-6-nitro-1,3-benzodioxole

Reduction of Nitro Group

e.g., H₂/Pd

Cross-Coupling Reactionse.g., Suzuki, Buchwald-Hartwig

Active Pharmaceutical Ingredients

Dyes and Pigments

Other Specialty Chemicals
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1,3-benzodioxole.]. BenchChem, [2025]. [Online PDF]. Available at:
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bromo-6-nitro-1-3-benzodioxole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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